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Introduction

2-Thiouracil is a heterocyclic compound and a sulfur-containing derivative of uracil, one of the
four nucleobases in RNA.[1] Its structural similarity to uracil allows it to interfere with nucleic
acid metabolism and protein synthesis, leading to its primary application as an antithyroid
agent.[2] This technical guide provides an in-depth overview of the chemical properties,
structure, synthesis, and biological activity of 2-thiouracil, tailored for professionals in research
and drug development.

Chemical Structure and Properties

2-Thiouracil, with the IUPAC name 2-Sulfanylidene-2,3-dihydropyrimidin-4(1H)-one, is a
planar molecule. It exists in tautomeric forms, with the thione form predominating under normal
conditions.[1] This tautomerism is crucial for its biological activity and chemical reactivity.

Table 1: Physicochemical Properties of 2-Thiouracil
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Property Value Source(s)

2-Sulfanylidene-2,3-

UPAC Name dihydropyrimidin-4(1H)-one

CAS Number 141-90-2 [3]
Chemical Formula C4HaN20S [11[3]
Molecular Weight 128.15 g/mol [11[3]

White to pale cream-colored
Appearance ) [4]
crystalline powder

Melting Point >300 °C (decomposes) [4]
Boiling Point Not determined (decomposes) [1]
Solubility in Water 0.5 g/L, 0.709 g/L (25 °C) [1]
Solubility in DMSO 50 mg/mL, 55 mg/mL [2][5]
Solubility in Ethanol <1 mg/mL [5]
pKa 7.46 (uncertain)

UV Amax (in H20) 271 nm, 275 nm [6]

Spectroscopic Data

The structural features of 2-thiouracil have been extensively characterized using various
spectroscopic techniques.

e 1H NMR (400 MHz, DMSO-ds): Chemical shifts are observed at approximately & 12.4 (s, 1H,
NH), & 7.4 (d, 1H, J=7.7 Hz, CH), and & 5.8 (d, 1H, J=7.7 Hz, CH).

» IR (KBr): The infrared spectrum shows characteristic absorption bands corresponding to N-H
stretching, C=0 stretching, C=S stretching, and C=C stretching vibrations.

e UV-Vis (H20): The ultraviolet absorption spectrum in water exhibits a maximum absorption
peak around 271-275 nm.[6]
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e Mass Spectrometry (El): The electron ionization mass spectrum shows a molecular ion peak
(M*) at m/z 128, corresponding to the molecular weight of 2-thiouracil.[3][7]

Experimental Protocols
Synthesis of 2-Thiouracil Derivatives

A common method for the synthesis of 2-thiouracil and its derivatives is the condensation of a
B-ketoester with thiourea in the presence of a base. The following is a representative protocol
for a related compound, which can be adapted for 2-thiouracil.

Protocol: Synthesis of 2-Thio-6-methyluracil[8]

Reaction Setup: In a 2-liter flask, combine thiourea (76 g, 1 mole), ethyl acetoacetate (130 g,
1 mole), and sodium methoxide (120 g) in 900 mL of methanol.

e Reaction: Gently heat the mixture on a steam bath and allow the solvent to evaporate over
approximately 8 hours in a fume hood.

o Work-up: Dissolve the resulting residue in 1 liter of hot water. Treat the solution with
activated carbon and filter.

» Precipitation: Carefully add 120 mL of glacial acetic acid to the hot filtrate to precipitate the
product.

« Purification: Collect the precipitate by filtration. Suspend the wet solid in a boiling solution of
1 liter of water and 20 mL of glacial acetic acid, stir well, and then cool.

« |solation: Collect the purified product by filtration, wash with cold water, and dry in an oven at
70°C.

Spectroscopic Sample Preparation

IR Spectroscopy (KBr Pellet Method)[9]

e Grinding: Thoroughly grind 1-2 mg of 2-thiouracil with approximately 100-200 mg of dry
potassium bromide (KBr) in an agate mortar.
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o Pellet Formation: Transfer the finely ground powder to a pellet press and apply pressure to
form a transparent or translucent pellet.

e Analysis: Place the KBr pellet in the sample holder of the IR spectrometer and acquire the
spectrum.

UV-Vis Spectroscopy|6]

e Solution Preparation: Prepare a stock solution of 2-thiouracil in a suitable solvent (e.g.,
DMSO).

e Working Solution: Dilute the stock solution with the desired buffer (e.g., phosphate-buffered
saline, pH 7.4) to a final concentration of approximately 1.5 mM.

o Measurement: Record the UV-Vis absorption spectrum using a spectrophotometer, using the
buffer as a blank.

Biological Activity and Mechanism of Action

The primary pharmacological effect of 2-thiouracil is its role as an antithyroid agent.[10] It
inhibits the production of thyroid hormones (thyroxine and triiodothyronine) by targeting the
enzyme thyroid peroxidase (TPO).[11][12] TPO is a key enzyme in the thyroid gland
responsible for the iodination of tyrosine residues on the protein thyroglobulin, a critical step in
thyroid hormone synthesis.

The inhibition of TPO by 2-thiouracil can be both reversible and irreversible, depending on the
concentration of the drug and iodide.[13][14] 2-Thiouracil acts as a substrate for TPO, leading
to its own oxidation and the subsequent inactivation of the enzyme.[12]
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Click to download full resolution via product page
Caption: Mechanism of thyroid peroxidase inhibition by 2-thiouracil.

Tautomerism of 2-Thiouracil

2-Thiouracil exhibits keto-enol and thione-thiol tautomerism. The equilibrium between these
forms is influenced by the solvent and pH. The thione-keto form is generally the most stable.

Thione-Keto Form
(Predominant)

Tautomerization \ Tautomerization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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